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Compound of Interest

Compound Name: D-Ribose, 2-O-methyl-
Cat. No.: B12101664
Get Quote
\ J

To design a compliant disposal system, we must first categorize the waste based on its
chemical state. The table below summarizes the quantitative and regulatory data governing 2-
O-methyl-D-ribose and its primary synthetic precursor.
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. 1,3,5-Tri-O-benzoyl-2-O-
2-O-methyl-D-ribose (Base

Chemical Property | Metric methyl-D-ribose
Sugar)
(Protected)
CAS Number 3149-92-6 68045-07-8 [4]
Molecular Weight 164.16 g/mol 476.48 g/mol
Physical State Solid (Powder) Solid (Crystalline Powder)
N ] Soluble in Organics (DCM,
Solubility Highly Water Soluble
Toluene, ACN)
Intrinsic Toxicity Low (Metabolite analog) Mild Irritant (Skin/Eyes)
) ) ) Organic synthesis effluent
Primary Lab Waste State Aqueous biological assays i )
(Oligo synthesizers)
o ) Hazardous (due to solvent
EPA RCRA Classification Non-Hazardous (if pure)

contamination) [5]

Part 2: Operational Disposal Workflows

Every protocol below is designed as a self-validating system: by following the segregation
logic, you inherently prevent dangerous chemical cross-reactions (such as acid-base
pressurization in waste carboys) while maintaining strict EPA RCRA compliance.

Protocol A: Solid Waste Segregation (Powders & Resins)

Solid waste typically originates from expired reagent bottles, contaminated personal protective
equipment (PPE), or controlled pore glass (CPG) solid supports post-cleavage.

e Assess the Contamination State: Determine if the solid is pure, unreacted 2-O-methyl-D-
ribose or a contaminated byproduct (e.g., CPG resin saturated with cleavage amines).

o Pure Powder Disposal: Uncontaminated 2-O-methyl-D-ribose powder does not meet the
criteria for RCRA hazardous waste. Place the sealed container in the Non-Hazardous
Chemical Solid Waste bin for standard industrial landfill or incineration.
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o Contaminated Resin Off-Gassing (Causality Step): CPG resins containing cleaved 2'-OMe
sequences are heavily saturated with volatile organics (e.g., methylamine or ammonium
hydroxide). Do not seal these immediately. Place the resin in a vented fume hood for 24
hours to allow residual volatile solvents to evaporate.

e Hazardous Solid Disposal: Once off-gassed, transfer the dry resin and contaminated PPE
into a double-lined, puncture-proof container labeled "Hazardous Solid Waste - Toxic/lrritant"
for high-temperature incineration.

Protocol B: Liquid Waste Management (Synthesis
Effluent)

Because 2-O-methyl-D-ribose is primarily utilized in automated oligonucleotide synthesizers,
the liquid waste is a complex, highly flammable mixture. Never mix halogenated and non-
halogenated waste.

o Synthesizer Line Segregation: Configure your automated synthesizer to route waste into two
distinct carboys.

o Why? Mixing the deblock solution (Trichloroacetic acid in Dichloromethane) with the
wash/coupling solutions (Acetonitrile, Pyridine) can cause exothermic reactions and
complicates solvent recovery [6].

» Halogenated Waste Routing: Route the deblock effluent (containing cleaved protecting
groups like DMT and benzoyl) into the Halogenated Organic Waste container.

» Non-Halogenated Waste Routing: Route the activator, phosphoramidite, and capping
effluents (containing unreacted 2-O-methyl-D-ribose derivatives dissolved in
Acetonitrile/Toluene) into the Non-Halogenated Organic Waste container.

e Secondary Containment: Place all liquid waste carboys in secondary spill trays capable of
holding 110% of the largest container's volume. Label clearly with the exact solvent
percentages to comply with local fire codes and EPA transport regulations.

Protocol C: Emergency Spill Response

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12101664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

 Isolate and Ventilate: If a solution of protected 2-O-methyl-D-ribose in organic solvent spills,
immediately extinguish all ignition sources and maximize fume hood ventilation.

« Inert Absorption: Apply an inert, non-combustible absorbent (such as vermiculite or
diatomaceous earth) to the spill. Do not use paper towels for large solvent spills due to
flammability risks.

* Mechanical Recovery: For dry powder spills, sweep mechanically using a static-free brush to
avoid aerosolizing the fine particulates.

» Disposal: Transfer all absorbed materials into a hazardous waste bucket and seal tightly.

Part 3: Waste Segregation Decision Logic

The following diagram illustrates the logical flow for segregating 2-O-methyl-D-ribose waste
streams to ensure compliance and safety.

2-O-Methyl-D-Ribose Waste

Solid Waste Liquid Waste

Uncontaminated Powder Aqueous Solutions Organic Solvents

Contaminated (Resin/PPE) If <1g/day & No Organics

Non-Hazardous Bin pH Adjusted Drain Disposal Halogenated (DCM/TCA) Non-Halogenated (ACN)

RCRA Hazardous Waste
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Decision tree for the segregation and disposal of 2-O-methyl-D-ribose waste streams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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